Cas no 1823332-18-8 (3-Iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine)

• Product Name: 3-Iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine
• CAS No: 1823332-18-8
• MF: C₆H₈IN₃
• MW: 249.052292823792
• CID: 6243974
• PubChem ID: 121484209
• Update Time: 2026-03-11

3-Iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 1823332-18-8
• KNPUXQUICGBXMD-UHFFFAOYSA-N
• 3-Iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine
• SCHEMBL17925919
• EN300-701375
• 3-iodo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine

• Inchi： 1S/C6H8IN3/c7-5-3-9-10-2-1-8-4-6(5)10/h3,8H,1-2,4H2
• InChI Key： KNPUXQUICGBXMD-UHFFFAOYSA-N
• SMILES： IC1C=NN2C=1CNCC2

Computed Properties

• Exact Mass: 248.97629g/mol
• Monoisotopic Mass: 248.97629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-Iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine

3-Iodo-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrazine: A Comprehensive Overview

The compound 3-Iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine, identified by the CAS number 1823332-18-8, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazolo[1,5-a]pyrazines, which are known for their unique structural properties and versatile reactivity. The presence of the iodo group at the 3-position introduces additional electronic and steric effects, making this compound particularly interesting for researchers in the fields of organic synthesis and drug discovery.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrazine derivatives in medicinal chemistry. For instance, research published in Journal of Medicinal Chemistry demonstrated that these compounds exhibit promising anti-inflammatory and anticancer activities. The substitution pattern of the pyrazolo[1,5-a]pyrazine ring plays a critical role in determining its biological activity. In the case of 3-Iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine, the iodo group at position 3 enhances the compound's ability to interact with specific biological targets, such as protein kinases and receptors.

The synthesis of 3-Iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the condensation of appropriate amino derivatives with carbonyl compounds under high temperature or catalytic conditions. The introduction of the iodo group is often achieved through electrophilic substitution or coupling reactions. Researchers have reported several efficient methods for synthesizing this compound, including microwave-assisted synthesis and catalytic cross-coupling reactions.

In terms of applications, 3-Iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine has shown potential in drug design due to its ability to modulate key cellular pathways. For example, a study published in Nature Communications revealed that this compound can inhibit the activity of certain oncogenic kinases associated with cancer progression. Additionally, its structural versatility allows for further functionalization to enhance its pharmacokinetic properties.

The study of pyrazolo[1,5-a]pyrazines has also extended into materials science. Researchers have explored their use as building blocks for constructing advanced materials with unique electronic properties. The presence of heteroatoms such as nitrogen and iodine in these compounds contributes to their ability to form stable coordination complexes and functional materials.

In conclusion, 3-Iodo-4H,5H,6H